1-(3-fluorobenzyl)-N-(2-methoxy-5-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(3-fluorophenyl)methyl]-N-(2-methoxy-5-methylphenyl)-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19FN2O3/c1-14-6-8-19(27-2)18(10-14)23-21(26)16-7-9-20(25)24(13-16)12-15-4-3-5-17(22)11-15/h3-11,13H,12H2,1-2H3,(H,23,26)
• InChI Key: MLCLDXYYRUSLMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C2=CN(C(=O)C=C2)CC3=CC(=CC=C3)F
• Molecular Formula: C21H19FN2O3
• Molecular Weight: 366.4 g/mol

Description

1-(3-fluorobenzyl)-N-(2-methoxy-5-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H19FN2O3 and its molecular weight is 366.392. The purity is usually 95%.
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Scientific Research Applications

Met Kinase Inhibition

Compounds structurally related to the specified chemical have been identified as potent and selective inhibitors of the Met kinase superfamily. These inhibitors have demonstrated efficacy in preclinical models of human gastric carcinoma, with one such compound advancing into phase I clinical trials due to its favorable pharmacokinetic and safety profiles (Schroeder et al., 2009).

HIV Integrase Inhibition

N-benzyl-5,6-dihydroxypyrimidine-4-carboxamides, sharing core structural motifs with the compound of interest, exhibit potent inhibition of the HIV-integrase-catalyzed strand transfer process. These molecules hold promise as clinically useful antiviral agents due to favorable pharmacokinetic properties and a lack of counterscreening liabilities (Pace et al., 2007).

Antineoplastic Potential

The synthesis and biological evaluation of compounds with similar structural features have been explored for potential antineoplastic (anti-cancer) applications. These studies aim to develop new therapeutic agents based on the unique chemical framework of these compounds (Banerjee et al., 2002).

Materials Science Applications

Research into aromatic polyamides derived from ether-carboxylic acids or dietheramines related to the chemical structure has shown promising applications in materials science. These compounds exhibit high thermal stability and solubility in organic solvents, making them suitable for the creation of durable and flexible films (Yang, Hsiao, & Yang, 1999).